Cas no 104575-17-9 (Benzonitrile, 4-[(2-methoxyethoxy)methoxy]-)

• Product Name: Benzonitrile, 4-[(2-methoxyethoxy)methoxy]-
• CAS No: 104575-17-9
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 1143872
• PubChem ID: 15852028
• Update Time: 2025-04-20

Benzonitrile, 4-[(2-methoxyethoxy)methoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[(2-methoxyethoxy)methoxy]-
• 4-(2-methoxyethoxymethoxy)benzonitrile
• 4-(2-methoxyethoxymethoxy)-benzonitrile
• 4-[(2-METHOXYETHOXY)METHOXY]BENZONITRILE
• IMVBSNRPUVKGNF-UHFFFAOYSA-N
• 104575-17-9
• DTXSID80578873

• Inchi： 1S/C11H13NO3/c1-13-6-7-14-9-15-11-4-2-10(8-12)3-5-11/h2-5H,6-7,9H2,1H3
• InChI Key： IMVBSNRPUVKGNF-UHFFFAOYSA-N
• SMILES： O(COC1C=CC(C#N)=CC=1)CCOC

Computed Properties

• Exact Mass: 365.14897
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 51.5Ų

Experimental Properties

• PSA: 105.94
• LogP: 1.55758